Cas no 2171489-98-6 (1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide)

• Product Name: 1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide
• CAS No: 2171489-98-6
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6449091
• PubChem ID: 165508555
• Update Time: 2025-05-26

1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide
• 2171489-98-6
• EN300-1281712

• Inchi： 1S/C9H15N3O3/c10-5-2-4-15-7(5)9(14)12-3-1-6(12)8(11)13/h5-7H,1-4,10H2,(H2,11,13)
• InChI Key： AXOZEWRRXRFKPT-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N1CCC1C(N)=O)=O)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 98.6Ų

Additional information on 1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171489-98-6)

The compound 1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171489-98-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring both azetidine and oxolane rings, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a protease inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. 1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide aligns with this trend, as its carboxamide and aminooxolane functional groups offer versatile binding capabilities. This has led to increased searches for terms like "azetidine derivatives in drug design" and "oxolane-based bioactive compounds", reflecting the scientific community's growing curiosity.

The synthesis of CAS No. 2171489-98-6 involves multi-step organic reactions, often starting from readily available precursors like azetidine-2-carboxylic acid and 3-aminooxolane. Its stereochemistry and conformational stability are critical factors influencing its bioactivity, a topic frequently explored in peer-reviewed journals. For instance, questions such as "How does 1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide interact with enzymes?" or "What are the synthetic routes for CAS 2171489-98-6?" are commonly searched in academic databases.

Beyond its pharmaceutical potential, 1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide is also studied for its material science applications. Its rigid yet flexible structure makes it a candidate for designing supramolecular assemblies or catalysts. This dual applicability has sparked interest in interdisciplinary research, bridging chemistry and biology. Searches for "azetidine-carboxamide hybrid materials" or "oxolane derivatives in catalysis" highlight this expanding scope.

From a commercial perspective, the compound's patent landscape and supply chain are topics of interest. Companies specializing in custom synthesis and contract research often list CAS 2171489-98-6 in their portfolios, catering to pharmaceutical and biotech clients. Regulatory considerations, such as GMP compliance for its production, are also frequently discussed in industry forums.

In summary, 1-(3-aminooxolane-2-carbonyl)azetidine-2-carboxamide represents a compelling case of how heterocyclic chemistry drives innovation in both medicine and materials. Its structure-activity relationships and synthetic accessibility continue to inspire research, making it a subject of enduring relevance in scientific literature and industrial applications alike.